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Compound of Interest

Compound Name: 4-Methylbenzhydrylamine

Cat. No.: B1223480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-methylbenzhydrylamine
hydrochloride, a compound of interest in organic synthesis and medicinal chemistry. This

document consolidates available data on its chemical and physical properties, outlines a

probable synthetic route, and discusses the potential pharmacological context of

benzhydrylamine derivatives.

Chemical and Physical Properties
4-Methylbenzhydrylamine hydrochloride exists in two primary forms: a free salt and a

polymer-supported version widely utilized in solid-phase peptide synthesis. The CAS number

for the free base, 4-methylbenzhydrylamine, is 55095-21-1. The hydrochloride salt of the

polymer-supported form is registered under CAS number 5267-49-2.[1][2] While extensive data

is available for the polymer-supported resin, specific quantitative properties for the free

hydrochloride salt are not well-documented in publicly available literature.

Table 1: Chemical Identifiers and Properties of 4-Methylbenzhydrylamine and its

Hydrochloride Salt

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1223480?utm_src=pdf-interest
https://www.benchchem.com/product/b1223480?utm_src=pdf-body
https://www.benchchem.com/product/b1223480?utm_src=pdf-body
https://www.benchchem.com/product/b1223480?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylphenyl_phenyl_methanamine-hydrochloride
https://www.thermofisher.com/order/catalog/product/044455.14
https://www.benchchem.com/product/b1223480?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier
4-
Methylbenzhydryla
mine (Free Base)

4-
Methylbenzhydryla
mine
Hydrochloride
(Non-Polymer)

4-
Methylbenzhydryla
mine
Hydrochloride
(Polymer-
Supported)

CAS Number 55095-21-1
5267-49-2

(representative)[1]
5267-49-2[1][2]

Molecular Formula C₁₄H₁₅N C₁₄H₁₆ClN[1] Not applicable

Molecular Weight 197.28 g/mol 233.74 g/mol [1] Not applicable

Appearance Not specified
Likely a crystalline

solid

White to yellow

beads[2]

Solubility Not specified

Expected to have

improved water

solubility compared to

the free base

Suspended in

DCM/DFM (1:1)[2]

Melting Point Not specified Not specified Not applicable

Boiling Point Not specified Not specified Not applicable

Synthesis of 4-Methylbenzhydrylamine
Hydrochloride: An Experimental Protocol
A detailed experimental protocol for the synthesis of the free 4-methylbenzhydrylamine
hydrochloride is not readily available. However, a general method can be adapted from the

synthesis of structurally similar benzhydrylamine hydrochlorides. The following is a

representative protocol based on the reductive amination of 4-methylbenzophenone.

Materials:

4-Methylbenzophenone

Ammonium formate or another amine source
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Formic acid or a suitable reducing agent

Methanol or another appropriate solvent

Hydrochloric acid (ethanolic or ethereal solution)

Diethyl ether or other non-polar solvent for precipitation

Standard laboratory glassware and equipment

Methodology:

Reductive Amination: In a round-bottom flask, dissolve 4-methylbenzophenone in a suitable

solvent such as methanol. Add an excess of an amine source, like ammonium formate, and

a reducing agent, such as formic acid. The reaction mixture is then refluxed for several

hours. The progress of the reaction should be monitored by thin-layer chromatography

(TLC).

Work-up and Extraction: After the reaction is complete, the solvent is removed under

reduced pressure. The residue is then taken up in water and a non-polar organic solvent

(e.g., ethyl acetate). The aqueous layer is basified to deprotonate the amine, and the product

is extracted into the organic layer. The combined organic layers are washed with brine and

dried over anhydrous sodium sulfate.

Formation of the Hydrochloride Salt: The dried organic solution containing the free base is

concentrated. The free base is then redissolved in a minimal amount of a suitable solvent

(e.g., diethyl ether). A solution of hydrochloric acid in an organic solvent (e.g., ethanolic HCl)

is added dropwise with stirring.

Isolation and Purification: The precipitated 4-methylbenzhydrylamine hydrochloride is

collected by filtration, washed with cold diethyl ether, and dried under vacuum to yield the

final product.

Characterization: The identity and purity of the synthesized compound should be confirmed

using standard analytical techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The melting point of

the purified salt should also be determined.
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Synthesis Workflow

Start: 4-Methylbenzophenone

Reductive Amination
(e.g., with Ammonium Formate)

Aqueous Work-up
and Extraction

Hydrochloride Salt Formation
(with HCl)

Isolation and Purification
(Filtration and Drying)

End Product:
4-Methylbenzhydrylamine HCl
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A generalized workflow for the synthesis of 4-methylbenzhydrylamine hydrochloride.
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Potential Pharmacological Significance and
Signaling Pathways
Specific pharmacological data for 4-methylbenzhydrylamine hydrochloride is scarce in the

public domain. However, the benzhydrylamine scaffold is a common motif in a variety of

biologically active compounds, including antihistamines, anticholinergics, and central nervous

system (CNS) active agents. Derivatives of benzhydrylamine are known to interact with various

receptors and transporters in the CNS.

For illustrative purposes, a hypothetical signaling pathway that could be modulated by a CNS-

active benzhydrylamine derivative is presented below. This diagram represents a generic G-

protein coupled receptor (GPCR) signaling cascade, which is a common mechanism of action

for many drugs targeting the CNS.
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Hypothetical GPCR Signaling Pathway
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A potential signaling pathway for a benzhydrylamine derivative acting on a GPCR.
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Conclusion
4-Methylbenzhydrylamine hydrochloride is a chemical entity with established applications in

synthetic chemistry, particularly its polymer-supported form in peptide synthesis. While detailed

physicochemical and pharmacological data for the free hydrochloride salt are not extensively

reported, its structural similarity to known bioactive molecules suggests potential for further

investigation in drug discovery and development. The provided synthetic overview and

hypothetical signaling pathway serve as a foundational guide for researchers interested in

exploring this and related compounds. Further experimental work is necessary to fully

characterize the properties and biological activities of non-polymer-bound 4-
methylbenzhydrylamine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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